Cas no 73219-90-6 (Benzoic acid, 3,5-dibromo-2,6-dimethoxy-)

• Product Name: Benzoic acid, 3,5-dibromo-2,6-dimethoxy-
• CAS No: 73219-90-6
• MF: C₉H₈Br₂O₄
• MW: 339.965421676636
• MDL: MFCD25966725
• CID: 542827
• Update Time: 2025-10-31

Benzoic acid, 3,5-dibromo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dibromo-2,6-dimethoxy-
• 3,5-dibromo-2,6-dimethoxybenzoic acid
• 3,5-Dibromo-2,6-dimethoxy-benzoic acid

• MDL： MFCD25966725
• Inchi： 1S/C9H8Br2O4/c1-14-7-4(10)3-5(11)8(15-2)6(7)9(12)13/h3H,1-2H3,(H,12,13)
• InChI Key： BOHSCHORFQOYMV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C(=O)O)C=1OC)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Benzoic acid, 3,5-dibromo-2,6-dimethoxy-

Benzoic Acid, 3,5-Dibromo-2,6-Dimethoxy- (CAS No. 73219-90-6): A Comprehensive Overview

Benzoic acid, 3,5-dibromo-2,6-dimethoxy- (CAS No. 73219-90-6) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its benzoic acid core, substituted with dibromo and dimethoxy groups at specific positions, which confer it distinct properties and potential applications.

The molecular formula of Benzoic acid, 3,5-dibromo-2,6-dimethoxy- is C₁₀H₈Br₂O₄, and its molecular weight is approximately 318.07 g/mol. The compound's structure consists of a benzene ring with a carboxylic acid group (-COOH) attached to it. The presence of the dibromo groups at the 3 and 5 positions and the dimethoxy groups at the 2 and 6 positions significantly influences its chemical reactivity and physical properties.

In terms of physical properties, Benzoic acid, 3,5-dibromo-2,6-dimethoxy- is a white crystalline solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and acetone. The compound's melting point is around 180°C, and it decomposes at higher temperatures. These properties make it suitable for various applications in both laboratory and industrial settings.

The synthesis of Benzoic acid, 3,5-dibromo-2,6-dimethoxy- typically involves multi-step reactions starting from readily available starting materials. One common approach is the bromination of benzoic acid followed by methylation to introduce the dimethoxy groups. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and reduce the use of hazardous reagents.

In the realm of medicinal chemistry, Benzoic acid, 3,5-dibromo-2,6-dimethoxy- has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with various biological targets, including enzymes and receptors. Studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and antitumor activities. For instance, a recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of Benzoic acid, 3,5-dibromo-2,6-dimethoxy- effectively inhibited the growth of cancer cells in vitro by targeting specific signaling pathways.

Beyond its medicinal applications, Benzoic acid, 3,5-dibromo-2,6-dimethoxy- has also found use in materials science. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of functional materials such as catalysts and sensors. Research in this area has shown that compounds with similar structures can enhance the performance of catalytic systems by improving their stability and selectivity.

The environmental impact of Benzoic acid, 3,5-dibromo-2,6-dimethoxy- is an important consideration in its use and disposal. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Studies on the biodegradability and ecotoxicity of this compound are ongoing to ensure its safe use in various applications.

In conclusion, Benzoic acid, 3,5-dibromo-2,6-dimethoxy- (CAS No. 73219-90-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides a foundation for further research and development in these fields. As new synthesis methods and applications continue to emerge, the importance of this compound is likely to grow further.